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Compound of Interest

Compound Name: 4-Bromobiphenyl

Cat. No.: B057062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of 4-Bromobiphenyl. Adherence to these procedures is critical for

ensuring a safe laboratory environment and mitigating risks associated with this chemical.

Hazard Summary
4-Bromobiphenyl is a hazardous chemical that is harmful if swallowed, causes skin irritation,

and can lead to serious eye damage.[1][2][3] It may also cause respiratory irritation.[1][3] It is

classified as very toxic to aquatic life.

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling 4-Bromobiphenyl:
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Protection Type Specific PPE Requirement Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses that meet OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166. A face shield

may be appropriate in some

situations to protect against

splashes.

To prevent serious eye

irritation or damage from dust

or splashes.

Skin Protection

- Gloves: Chemical-resistant

gloves such as nitrile or

neoprene should be worn.

Gloves must be inspected

before use and changed

immediately if contaminated. -

Lab Coat: A flame-resistant lab

coat should be worn and fully

buttoned. - Clothing: Long

pants and closed-toe shoes

are required.

To prevent skin irritation upon

contact. Contaminated clothing

should be removed and

washed before reuse.

Respiratory Protection

All handling of solid 4-

Bromobiphenyl should be

conducted in a certified

chemical fume hood to avoid

inhalation of dust. If a fume

hood is not available, a

NIOSH-approved respirator

should be used.

To protect the respiratory

system from irritation.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 4-Bromobiphenyl is essential to minimize exposure and

prevent accidents.
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1. Preparation:

Ensure the chemical fume hood is clean, uncluttered, and functioning correctly.

Verify that all necessary PPE is available and in good condition.

Locate the nearest eyewash station and safety shower before commencing work.

Have appropriate spill containment materials readily accessible.

2. Handling:

Conduct all weighing and transferring of solid 4-Bromobiphenyl within a chemical fume

hood to minimize dust inhalation.

Avoid direct contact with the skin, eyes, and clothing.

Use compatible tools (e.g., spatulas, weighing paper) to handle the chemical.

Keep the container tightly closed when not in use.

3. Post-Handling:

Thoroughly wash hands with soap and water after handling, even if gloves were worn.

Clean all contaminated surfaces in the fume hood.

Properly remove and dispose of contaminated gloves and any other disposable PPE.

Disposal Plan
Proper disposal of 4-Bromobiphenyl and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing 4-Bromobiphenyl in a designated, properly labeled, and

sealed container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b057062?utm_src=pdf-body
https://www.benchchem.com/product/b057062?utm_src=pdf-body
https://www.benchchem.com/product/b057062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) guidelines.

Container Management:

The waste container should be stored in a well-ventilated, secondary containment area

away from incompatible materials.

Disposal Procedure:

Dispose of the chemical waste through your institution's hazardous waste program. All

disposal activities must comply with local, state, and federal regulations.

Quantitative Data
The following table summarizes key quantitative data for 4-Bromobiphenyl:

Property Value

Molecular Formula C12H9Br

Molecular Weight 233.11 g/mol

Melting Point 89 - 92 °C / 192.2 - 197.6 °F

Boiling Point 310 °C / 590 °F @ 760 mmHg

Flash Point 143 °C / 289.4 °F

Appearance Off-white solid

Solubility Insoluble in water

Experimental Workflow
The following diagram outlines the standard operating procedure for the safe handling of 4-
Bromobiphenyl, from preparation to disposal.
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1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling

4. Disposal

Clean & Prepare Fume Hood

Verify PPE Availability

Locate Eyewash & Shower

Ready Spill Kit

Weigh & Transfer

Proceed to Handling

Avoid Direct Contact

Use Appropriate Tools

Keep Container Closed

Wash Hands Thoroughly

Proceed to Post-Handling

Clean Work Surfaces

Dispose of Contaminated PPE

Collect in Labeled Container

Proceed to Disposal

Store in Secondary Containment

Dispose via Hazardous Waste Program

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Bromobiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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